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Compound of Interest

Compound Name: 1-Bromo-2,3,4-trifluorobenzene

Cat. No.: B061163

An In-depth Technical Guide to 1-Bromo-2,3,4-
trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,3,4-trifluorobenzene is a halogenated aromatic compound of significant interest in
various fields of chemical research and development, particularly in the synthesis of
pharmaceuticals and advanced materials.[1][2] Its trifluorinated benzene ring offers a unique
electronic profile and metabolic stability, making it a valuable building block for creating
complex molecules with desirable properties. This technical guide provides a comprehensive
overview of the known physical and chemical properties of 1-Bromo-2,3,4-trifluorobenzene,
compiled from various scientific and commercial sources.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 1-Bromo-2,3,4-trifluorobenzene are
summarized below. These properties are crucial for its handling, reaction setup, and
purification.

Nomenclature and Identifiers
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Property Value

IUPAC Name 1-Bromo-2,3,4-trifluorobenzene[3]
Synonyms 2,3,4-Trifluorobromobenzene[2]
CAS Number 176317-02-5[2]

Molecular Formula

CeH2BrF3[2]

Molecular Weight 210.98 g/mol [2]

inChi INChl=1S/C6H2BrF3/c7-3-1-2-
4(8)6(10)5(3)9/h1-2H[3]

InChlKey MUUAQFJJUGVBGB-UHFFFAOYSA-N[4]

SMILES C1=CC(=C(C(=C1F)F)F)Br[3]

Physical Properties
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Property Value Source(s)

Colorless to light yellow clear

Appearance quid (2]
Boiling Point 149 °C (at 760 mmHgQ) [4]
60 °C (at 30 mmHg) [2]

Melting Point Data not available

Density 1.81 g/mL [2]
1.777 g/mL [4]

Refractive Index n20/D 1.49 [2]
n20/D 1.486 [4]

General information suggests
insolubility or low solubility in
water. It is expected to be
- soluble in common organic
Solubility solvents like ethanol, acetone,
and dichloromethane, similar
to other halogenated aromatic

compounds.[5]

Chemical Reactivity and Applications

1-Bromo-2,3,4-trifluorobenzene serves as a versatile intermediate in organic synthesis. The
presence of the bromine atom allows for a variety of cross-coupling reactions, such as Suzuki
and Stille couplings, to form new carbon-carbon bonds. The electron-withdrawing nature of the
three fluorine atoms influences the reactivity of the aromatic ring and the C-Br bond.

Its primary applications are in:

o Pharmaceutical Development: It is a key intermediate in the synthesis of various
pharmaceuticals, where the introduction of a trifluorophenyl moiety can enhance drug
efficacy and metabolic stability.[2]
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e Materials Science: This compound is utilized in the creation of advanced polymers and
coatings that exhibit superior chemical resistance and thermal stability.[2]

o Agrochemicals: The fluorinated structure is crucial in the development of new agrochemicals.

e Environmental Studies: It is used in environmental research to understand the behavior and
degradation of fluorinated aromatic compounds.[2]

A patent has described the use of 1-Bromo-2,3,4-trifluorobenzene as a starting material for
the synthesis of 2,3,4-trifluoro-5-bromobenzoic acid through carboxylation.[1] This highlights its
utility in building more complex functionalized molecules.

Experimental Protocols

A detailed, publicly available experimental protocol for the synthesis of 1-Bromo-2,3,4-
trifluorobenzene is not readily found in the surveyed literature. However, a general approach
for the synthesis of similar compounds involves the bromination of the corresponding
trifluorobenzene precursor. For instance, the synthesis of the isomeric 1-bromo-2,4,5-
trifluorobenzene has been achieved by reacting 1,2,4-trifluorobenzene with liquid bromine in
the presence of iron powder and an organic solvent.[6] It is plausible that a similar electrophilic
aromatic substitution reaction could be adapted for the synthesis of 1-Bromo-2,3,4-
trifluorobenzene from 1,2,3-trifluorobenzene.

A generalized workflow for such a synthesis is depicted below:
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A generalized workflow for the synthesis of 1-Bromo-2,3,4-trifluorobenzene.

Safety and Handling
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1-Bromo-2,3,4-trifluorobenzene is classified as an irritant. The following GHS hazard
statements apply:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Standard laboratory safety precautions should be taken when handling this compound,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated fume hood.

Conclusion

1-Bromo-2,3,4-trifluorobenzene is a valuable and versatile chemical intermediate with
significant applications in the development of new pharmaceuticals, advanced materials, and
agrochemicals. While much of its fundamental physical data is available, further research to
determine a precise melting point and detailed solubility in various organic solvents would be
beneficial. Furthermore, the development and publication of a detailed and optimized synthetic
protocol would greatly aid researchers in utilizing this important building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Bromo-2,3,4-trifluorobenzene physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061163#1-bromo-2-3-4-trifluorobenzene-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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